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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B10789042 Get Quote

Technical Guide: TPU-0037A
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antibiotic compound TPU-0037A,

including its chemical properties, biological activity, and methods for its isolation and

evaluation.

Compound Identification
TPU-0037A is a polyketide antibiotic and a congener of lydicamycin.[1][2] It is produced by the

marine-derived actinomycete, Streptomyces platensis TP-A0598, which was originally isolated

from a seawater sample in Toyama Bay, Japan.

Identifier Value

CAS Number 485815-59-6

Molecular Formula C₄₆H₇₂N₄O₁₀

Molecular Weight 841.08 g/mol

Synonyms Antibiotic TPU-0037-A, 30-Demethyllydicamycin

Biological Activity
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TPU-0037A exhibits potent antibacterial activity, primarily against Gram-positive bacteria,

including clinically significant methicillin-resistant Staphylococcus aureus (MRSA).[1][2] It is

largely inactive against Gram-negative bacteria.[1][2]

Minimum Inhibitory Concentration (MIC) Data
The following table summarizes the reported MIC values for TPU-0037A against various

bacterial strains.

Bacterial Strain MIC (µg/mL)

Staphylococcus aureus (MRSA) 1.56 - 12.5

Bacillus subtilis 1.56 - 12.5

Micrococcus luteus 1.56 - 12.5

Escherichia coli >50

Proteus mirabilis >50

Proteus vulgaris >50

Pseudomonas aeruginosa >50

Data sourced from MedchemExpress and Cayman Chemical product descriptions.[1][2][3]

Mechanism of Action
The precise mechanism of action for TPU-0037A has not been fully elucidated in the available

literature. However, as a polyketide antibiotic and a congener of lydicamycin, its mode of action

is likely similar to other complex polyketides that are active against Gram-positive bacteria.

These compounds often target essential cellular processes such as cell wall biosynthesis,

protein synthesis, or DNA replication.[4][5] Some polyketide antibiotics are known to disrupt the

bacterial cell membrane, leading to cell lysis. Further research is required to determine the

specific molecular target and signaling pathways affected by TPU-0037A.

A proposed logical workflow for investigating the mechanism of action of TPU-0037A is

outlined below.
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Mechanism of Action Investigation Workflow

Initial Screening DNA, RNA, protein, and cell wall synthesis assays
Determine general target area

Target Identification Pathway Analysis
Elucidate affected signaling pathways

Validation
Confirm mechanism with genetic and biochemical studiesIdentify specific target (e.g., enzyme, ribosome)
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Purification Workflow for TPU-0037A

Streptomyces platensis Fermentation Broth

Solvent Extraction
(Mycelia and Filtrate)

Crude Extract

HP-20 Resin Chromatography

Active Fractions

ODS Column Chromatography

Active Fractions

Preparative HPLC

Pure TPU-0037A
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Simplified Biosynthetic Pathway of a Polyketide

Simple Precursors
(e.g., Acetyl-CoA, Malonyl-CoA)

Polyketide Synthase (PKS)
Enzymatic Assembly Line Polyketide Chain Tailoring Enzymes

(e.g., Oxygenases, Methyltransferases)
Final Product

(e.g., TPU-0037A)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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